Cas no 55829-42-0 (2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 55829-42-0
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• MDL: MFCD09045356
• CID: 350663
• PubChem ID: 13057081
• Update Time: 2025-04-19

2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(hexahydro-1H-1,4-diazepin-1-yl)acetyl]-
• 2-(1,4-diazepan-1-yl)-1-pyrrolidin-1-ylethanone
• 2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• Z228583244
• 1-(2-oxo-2-pyrrolidin-1-ylethyl)-1,4-diazepane
• CS-0453614
• AB01326935-02
• VS-10352
• EN300-30790
• DTXSID30516649
• NCGC00334965-01
• AKOS000129293
• 55829-42-0

• MDL： MFCD09045356
• Inchi： 1S/C11H21N3O/c15-11(14-7-1-2-8-14)10-13-6-3-4-12-5-9-13/h12H,1-10H2
• InChI Key： WRAKBKKPDOZKSL-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCCC1)N1CCCC1

Computed Properties

• Exact Mass: 211.16863
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives